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Compound of Interest

Compound Name:
1-(2-Bromoethoxy)-3-

methoxybenzene

Cat. No.: B1271738 Get Quote

Application Notes and Protocols for 1-(2-
Bromoethoxy)-3-methoxybenzene
For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed procedures for the safe handling, storage, and disposal of 1-
(2-Bromoethoxy)-3-methoxybenzene (CAS No. 3245-45-2). The information is compiled from

safety data sheets and chemical databases to ensure the protection of laboratory personnel

and the environment. This compound is classified as an irritant and is harmful if swallowed.[1]

Adherence to these protocols is mandatory for all personnel working with this substance.

Compound Identification and Properties
Proper identification and understanding of a chemical's properties are crucial for safe handling.

Table 1: Chemical Identification and Physical Properties
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Property Value Reference

IUPAC Name
1-(2-bromoethoxy)-3-
methoxybenzene

[1]

CAS Number 3245-45-2 [1][2][3]

Molecular Formula C₉H₁₁BrO₂ [1][2]

Molecular Weight 231.09 g/mol [1][2]

Appearance
Not explicitly stated, but

related compounds are liquids.

| Synonyms | 1-(2-bromoethoxy)-3-methoxybenzene |[1] |

Hazard Identification and Safety
1-(2-Bromoethoxy)-3-methoxybenzene is a hazardous substance requiring strict safety

precautions. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following hazard information.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if
swallowed[1][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][4]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1]

[4] |

Signal Word:Warning[1][5]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US).[5]

Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile rubber).[6] Contaminated

clothing should be removed immediately.[7]

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[4][5] If exposure limits are exceeded, a full-face respirator may be necessary.[5]

Experimental Protocols
Handling Protocol
Adherence to this protocol is essential to minimize exposure and ensure safety.

Hazard Assessment: Before work begins, review the Safety Data Sheet (SDS) and

understand the specific hazards associated with 1-(2-Bromoethoxy)-3-methoxybenzene.

Engineering Controls: All handling of this chemical must be conducted in a properly

functioning chemical fume hood to avoid inhalation of vapors.[4]

Personal Protective Equipment (PPE): Don the required PPE as specified in Section 3.0.

Dispensing: When transferring or dispensing the chemical, use appropriate tools (e.g., glass

pipettes, syringes) to avoid splashes. Avoid creating aerosols.[4][5]

Contamination Avoidance: Do not eat, drink, or smoke in the laboratory area.[5][8] Avoid

contact with skin and eyes.[4][6]

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,

even if gloves were worn.[4] Clean the work area to decontaminate surfaces.
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Protocol: Chemical Handling

Step 1: Assess Hazards
(Review SDS)

Step 2: Wear Full PPE
(Goggles, Gloves, Lab Coat)

Step 3: Use Engineering Controls
(Chemical Fume Hood)

Step 4: Handle with Care
(Avoid Inhalation & Contact)

Step 5: Post-Handling Decontamination
(Wash Hands, Clean Area)

Click to download full resolution via product page

Caption: Workflow for Safe Handling.

Storage Protocol
Proper storage is critical to maintaining chemical integrity and preventing accidents.

Container: Keep the chemical in its original, tightly closed container.[6][7]

Location: Store in a cool, dry, and well-ventilated area.[6] Some suppliers recommend

refrigerated storage between 2-8°C.[4]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents

and strong acids.[6]
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Ignition Sources: Keep away from sources of heat, sparks, and open flames.[6][9]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Protocol: Chemical Storage

Store Chemical

Tightly Closed Container Cool, Dry, Ventilated Area Away from Incompatibles
(e.g., Oxidizers) No Ignition Sources

Click to download full resolution via product page

Caption: Key Requirements for Storage.

Spill Cleanup Protocol
In the event of an accidental release, follow these steps immediately.

Evacuation and Ventilation: Evacuate non-essential personnel from the spill area.[4] Ensure

the area is well-ventilated (use fume hood if spill is contained).

Personal Protection: Wear the appropriate PPE, including respiratory protection if necessary.

[4]

Containment: Prevent the spill from spreading and from entering drains.[4][7][9]

Absorption: Cover and absorb the spill with a non-combustible, inert material such as sand,

vermiculite, or earth.[10]

Collection: Carefully sweep up or collect the absorbed material into a suitable, sealed, and

labeled container for hazardous waste disposal.[4][10]
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Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.[10]

First Aid Protocol
Table 3: First Aid Measures

Exposure Route Procedure

Ingestion

Rinse mouth with water.[5] Do NOT
induce vomiting. Immediately call a
POISON CENTER or doctor/physician.[8]
[9]

Skin Contact

Immediately remove all contaminated clothing.

[6] Wash the affected area with plenty of soap

and water for at least 15 minutes.[6] Seek

medical attention if irritation develops or

persists.

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[6]

Remove contact lenses if present and easy to

do.[4] Continue rinsing. Seek immediate medical

attention.

| Inhalation | Move the person to fresh air and keep them in a position comfortable for

breathing.[7] If the person feels unwell, call a POISON CENTER or doctor.[7] |

Disposal Protocol
All waste containing 1-(2-Bromoethoxy)-3-methoxybenzene must be treated as hazardous

waste.

Waste Characterization: This material must be disposed of as hazardous chemical waste.

[10]

Containerization: Collect waste material in a dedicated, compatible, and clearly labeled

hazardous waste container.[11] The container must be kept tightly closed except when
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adding waste.[12]

Segregation: Do not mix this waste with other waste streams unless compatibility is

confirmed.[8][11]

Disposal Method: The recommended disposal method is to dissolve the material in a

combustible solvent and incinerate it in a licensed chemical incinerator equipped with an

afterburner and scrubber.[10]

Regulatory Compliance: All disposal activities must be conducted in strict accordance with all

applicable local, state, and federal environmental regulations.[10] Contact your institution's

Environmental Health and Safety (EHS) office for specific guidance.

Empty Containers: Empty containers should be treated as hazardous waste and disposed of

as the unused product.[10] Do not reuse empty containers.
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Protocol: Waste Disposal

Waste Material Generated

Collect in a Labeled,
Sealed Hazardous Waste Container

Store in Satellite Accumulation Area

Arrange for Pickup by EHS
or Licensed Contractor

Final Disposal via
Chemical Incineration

Maintain Disposal Records

Click to download full resolution via product page

Caption: Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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